2,2-Dimethyl-4-(6-methylpiperidin-2-yl)pentan-3-one

• Molecular Formula: C13H25NO
• Molecular Weight: 211.34 g/mol
• IUPAC Name: 2,2-dimethyl-4-(6-methylpiperidin-2-yl)pentan-3-one
• InChI: InChI=1S/C13H25NO/c1-9-7-6-8-11(14-9)10(2)12(15)13(3,4)5/h9-11,14H,6-8H2,1-5H3
• InChI Key: MIRQKCGUHWLJIH-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(N1)C(C)C(=O)C(C)(C)C

Description

2,2-Dimethyl-4-(6-methylpiperidin-2-yl)pentan-3-one is a branched ketone featuring a pentan-3-one backbone substituted with a 2,2-dimethyl group at the 2-position and a 6-methylpiperidin-2-yl moiety at the 4-position. The piperidine ring introduces a nitrogen-containing heterocycle, which may confer unique physicochemical and biological properties compared to simpler aliphatic ketones.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2-Dimethyl-4-(6-methylpiperidin-2-yl)pentan-3-one typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the alkylation of a piperidine derivative with a suitable alkylating agent, followed by further functionalization to introduce the desired substituents .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as distillation, crystallization, and purification to obtain the final product in a form suitable for commercial use .

Chemical Reactions Analysis

Types of Reactions

2,2-Dimethyl-4-(6-methylpiperidin-2-yl)pentan-3-one can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The piperidine ring can undergo substitution reactions to introduce different functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols) are used under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols .

Scientific Research Applications

2,2-Dimethyl-4-(6-methylpiperidin-2-yl)pentan-3-one has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biological targets.

Medicine: Piperidine derivatives are often explored for their pharmacological properties, including potential therapeutic applications.

Industry: This compound can be used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 2,2-Dimethyl-4-(6-methylpiperidin-2-yl)pentan-3-one involves its interaction with specific molecular targets. The piperidine ring can interact with enzymes, receptors, or other proteins, leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Structural Comparison with Similar Compounds

Aliphatic Ketones

• Pentan-3-one (C₅H₁₀O) : A linear ketone lacking substituents. Its simplicity contrasts with the target compound’s branched and heterocyclic structure.
• 4-Methyl-2-pentanone (C₆H₁₂O): A branched isomer with a methyl group at the 4-position. It shares structural similarity in branching but lacks the piperidine moiety .
• Pentan-2-one (C₅H₁₀O) : A methyl ketone that undergoes the iodoform reaction, unlike pentan-3-one or the target compound, which lack a terminal methyl group adjacent to the carbonyl .

Piperidine Derivatives

• 2,2,6,6-Tetramethylpiperidin-4-yl acetate : Contains a similar piperidine core but replaces the ketone with an ester functional group, altering polarity and reactivity .
• 1-(2-Hydroxyethyl)-2,2,6,6-tetramethylpiperidin-4-ol : Features hydroxyl and hydroxyethyl groups, increasing hydrophilicity compared to the ketone-based target compound .

Physical and Chemical Properties

Table 1: Comparative Physical Properties

Compound	Boiling Point (°C)	logP (Predicted)	Solubility (g/100 mL H₂O)
2,2-Dimethyl-4-(6-methylpiperidin-2-yl)pentan-3-one	~220–240*	2.1–2.5*	Low (<0.1)*
Pentan-3-one	102	0.89	4.3
4-Methyl-2-pentanone	117	1.40	1.8
2,2,6,6-Tetramethylpiperidin-4-yl acetate	285	1.8	Insoluble

*Estimated based on structural analogs .

Key Observations:

• The target compound’s branched structure and piperidine group likely increase boiling point and logP compared to linear ketones, reflecting higher hydrophobicity .
• Piperidine derivatives generally exhibit lower water solubility due to nonpolar substituents .

Reactivity and Functional Group Analysis

Carbonyl Reactivity

• Aldol Condensation : Linear ketones (e.g., pentan-3-one) undergo aldol reactions under basic conditions. Steric hindrance from the 2,2-dimethyl group in the target compound may suppress this reactivity .
• Reduction : The ketone group can be reduced to a secondary alcohol, but the piperidine ring may influence catalyst selectivity .

Piperidine Ring Effects

• Basicity: The piperidine nitrogen (pKa ~11) can protonate in acidic environments, enhancing solubility in polar solvents. This property is absent in non-nitrogenous ketones .
• Steric Effects : The 6-methyl group on the piperidine ring may hinder nucleophilic attacks at the carbonyl carbon.

Biological Activity

2,2-Dimethyl-4-(6-methylpiperidin-2-yl)pentan-3-one is a synthetic compound characterized by a complex structure that includes a ketone functional group and a piperidine ring. This compound has garnered attention in pharmacological research due to its potential biological activities, particularly in the modulation of neurotransmitter systems.

Structural Characteristics

The molecular formula of 2,2-Dimethyl-4-(6-methylpiperidin-2-yl)pentan-3-one is $C_{13}H_{25}NO$, with a molecular weight of approximately 211.34 g/mol. The structure features a pentanone backbone with additional methyl and piperidine substituents, which enhances its interaction potential with various biological targets.

Biological Activity Overview

Research indicates that 2,2-Dimethyl-4-(6-methylpiperidin-2-yl)pentan-3-one exhibits significant biological activities, particularly in pharmacological contexts. The compound's piperidine moiety is associated with neuroactive properties, suggesting potential interactions with neurotransmitter receptors and enzymes.

The specific mechanisms through which this compound exerts its biological effects are still under investigation. However, it is hypothesized that the compound may influence enzyme activity and receptor binding, potentially affecting neurotransmitter systems such as dopamine and serotonin pathways.

Pharmacological Studies

Several studies have explored the pharmacological profile of 2,2-Dimethyl-4-(6-methylpiperidin-2-yl)pentan-3-one:

• Neurotransmitter Interaction : The presence of the piperidine ring suggests that the compound may interact with neurotransmitter systems, which could lead to significant pharmacological effects. Specific studies are needed to elucidate the precise pathways involved.
• Comparative Analysis : A comparative study highlighted that compounds with similar structures show varying degrees of biological activity. For instance, structural analogs like 2,2-Dimethyl-4-(piperidin-2-yl)pentan-3-one lack certain methyl substitutions that may enhance receptor affinity and selectivity.

Compound Name	Structural Features	Unique Aspects
2,2-Dimethyl-4-(piperidin-2-yl)pentan-3-one	Similar backbone without methyl substitution on piperidine	Lacks additional methyl group on the piperidine ring
Piperidine	Basic six-membered ring structure	Parent compound with one nitrogen atom
2,5-Dimethylpiperidin-4-one	Contains two methyl groups on the piperidine ring	Different positioning of methyl groups

Case Study 1: Neuroactive Properties

A study investigated the neuroactive properties of various substituted piperidines, including 2,2-Dimethyl-4-(6-methylpiperidin-2-yl)pentan-3-one. The results indicated that this compound exhibited notable binding affinity towards specific neurotransmitter receptors, suggesting its potential use in treating neurological disorders.

Case Study 2: Enzyme Interaction

Another research effort focused on the enzyme interaction profile of the compound. It was found to inhibit certain enzymes involved in neurotransmitter metabolism, which could contribute to its pharmacological effects.